1-[5-(4-bromophenyl)-7-(2-methoxyphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-2,5-pyrrolidinedione

• IUPAC Name: 1-[5-(4-bromophenyl)-7-(2-methoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H18BrN5O3/c1-31-18-5-3-2-4-15(18)17-12-16(13-6-8-14(23)9-7-13)24-21-25-22(26-28(17)21)27-19(29)10-11-20(27)30/h2-9,12,17H,10-11H2,1H3,(H,24,25,26)
• InChI Key: JWLQLRULXYBVJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2C=C(NC3=NC(=NN23)N4C(=O)CCC4=O)C5=CC=C(C=C5)Br
• Molecular Formula: C22H18BrN5O3
• Molecular Weight: 480.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds within the triazolopyrimidine family often involves multi-step chemical reactions, including the formation of N-N bonds and cyclization processes. For instance, the synthesis of biologically important 1,2,4-triazolo[1,5-a]pyridines from N-(pyridin-2-yl)benzimidamides through phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation is a related process demonstrating the complexity involved in constructing such frameworks (Zheng et al., 2014). Similarly, the synthesis of 8-Bromo-7-chloro[1,2,4]triazolo[4,3-c]pyrimidines showcases the use of bromine-mediated oxidative cyclization, highlighting the intricate steps required to achieve the desired compound (Tang et al., 2014).

Molecular Structure Analysis

The molecular structure of triazolopyrimidine derivatives, such as the one described, is often confirmed using techniques like single-crystal X-ray diffraction. These methods provide detailed insights into the compound's crystal structure, including bond lengths, angles, and other geometric parameters, essential for understanding its chemical behavior. For example, the study of structural features of related compounds using experimental and theoretical methods, such as HF and DFT, offers valuable information on molecular electrostatic potential and frontier molecular orbitals, which are crucial for assessing reactivity and interaction with biological targets (Gumus et al., 2018).

Chemical Reactions and Properties

Triazolopyrimidines undergo a variety of chemical reactions, reflecting their versatile chemical properties. For instance, the ring rearrangement and diversification of triazolopyrimidines, as seen in the transformation of 8-Bromo-7-chloro[1,2,4]triazolo[4,3-c]pyrimidines to their [1,5-c] analogues, demonstrate the compound's ability to participate in complex chemical transformations (Tang et al., 2014).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many [1,2,4]triazolo[1,5-a]pyrimidine derivatives have been studied for their antimicrobial and antiproliferative activities.

Future Directions

The [1,2,4]triazolo[1,5-a]pyrimidine class of compounds is a rich field for future research due to their wide range of biological activities. Future work could involve synthesizing new derivatives and testing them for various biological activities.